Cas no 1803350-92-6 (Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 1803350-92-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5220696
• Update Time: 2025-10-29

Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate

• Inchi： 1S/C10H15NO3/c1-2-14-9(13)11-4-3-10(7-11)5-8(12)6-10/h2-7H2,1H3
• InChI Key： WLQAZYHEVHDGND-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OCC)=O)C2)CC1=O

Additional information on Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate

Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate (CAS No. 1803350-92-6): A Comprehensive Overview

Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate (CAS No. 1803350-92-6) is a compound of significant interest in the field of medicinal chemistry and pharmacology. Its unique structural framework, characterized by a spirocyclic arrangement and an azole moiety, positions it as a promising candidate for the development of novel therapeutic agents. This article provides an in-depth exploration of the compound's chemical properties, synthetic pathways, biological activities, and its potential applications in contemporary research.

The molecular structure of Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate consists of a spirocyclic core formed by the fusion of a cyclopentane ring with a cyclohexene ring, with an azole ring substituent at the 6-position. This distinctive architecture imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The presence of a carboxylate ester group at the 6-position further enhances its reactivity, allowing for diverse functionalization strategies.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The spirocyclic core in Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate is particularly noteworthy, as it can adopt multiple conformations that optimize interactions with protein receptors. This conformational flexibility is crucial for achieving high efficacy and minimal off-target effects in drug candidates.

The synthesis of Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic intermediate through a cyclization reaction. Subsequent functionalization steps, including the introduction of the azole ring and the carboxylate ester group, are carried out under carefully controlled conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to streamline the process and improve efficiency.

Biological activity studies have revealed that Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate exhibits promising pharmacological properties. Preliminary in vitro assays have demonstrated its potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these pathways makes it a valuable candidate for further investigation in the treatment of chronic inflammatory diseases.

Moreover, the azole moiety present in the structure of Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate has been shown to enhance drug stability and bioavailability. Azole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. By incorporating this moiety into the spirocyclic framework, researchers aim to develop compounds that combine the benefits of both structural motifs.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how the compound interacts at a molecular level. These computational approaches are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information.

The therapeutic potential of Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate extends beyond inflammation management. Emerging research suggests its utility in addressing neurological disorders by modulating neurotransmitter receptor activity. The spirocyclic core's ability to interact with specific binding pockets on neuronal receptors makes it a promising candidate for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Ethyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate represents a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its unique structural features, combined with its demonstrated biological activities, make it a valuable scaffold for drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.